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Compound of Interest

Compound Name: Isofludelone

Cat. No.: B548475

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Isofludelone, also known as Isoflurane. Adherence
to these procedures is vital for ensuring personal safety and maintaining a secure laboratory
environment.

Chemical Identification and Hazards

Isofludelone is a volatile halogenated anesthetic agent. Exposure can lead to various health

effects.

Hazard Classification Description
May cause drowsiness, dizziness, headache,
and nausea.[1][2] High concentrations can lead

Acute Toxicity to central nervous system (CNS) depression,
loss of coordination, unconsciousness, and
potentially death.[1]
Causes skin and serious eye irritation, which

Irritation may include stinging, tearing, redness, swelling,
and blurred vision.[1][2]

) o Long-term exposure may be associated with

Chronic Toxicity ) ) )
liver and kidney disease.[1]

Reproductive Toxicity Suspected of damaging the unborn child.[1]
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Quantitative Safety Data

The following table summarizes key quantitative safety data for Isofludelone (Isoflurane).

Parameter Value Reference
ACGIH TLV (TWA) 50 ppm (8-hour) [1112][3]
NIOSH REL (Ceiling) 2 ppm (1-hour) [2][4]
Cal/lOSHA PEL (TWA) 2 ppm (8-hour) [5]

Oral LD50 (Rat) 4,770 mg/kg [3]
Molecular Weight 184.49 g/mol [5]

Personal Protective Equipment (PPE) and
Engineering Controls

The primary methods for minimizing exposure to Isofludelone are through the use of
engineering controls and appropriate personal protective equipment.

Engineering Controls

o Ventilation: Always handle Isofludelone in a well-ventilated area.[2][3] Recirculation of
exhaust air should be prevented.[3][4]

e Fume Hood/Local Exhaust: Whenever possible, work should be conducted within a certified
chemical fume hood or with local exhaust ventilation (e.g., a snorkel) positioned close to the
source of vapors.[1][3][6]

¢ Anesthetic Gas Scavenging: Employ an active scavenging system that directs waste
anesthetic gas (WAG) to an in-house exhaust line or a passive system with activated
charcoal canisters to capture vapors.[3][7]

Personal Protective Equipment (PPE)

o Eye Protection: Wear safety glasses with side shields, chemical safety goggles, or a face
shield to prevent contact with liquid Isofludelone.[1][2]

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b548475?utm_src=pdf-body
https://ehs.research.uiowa.edu/isoflurane-anesthetic-gas-guidelines
https://www.lsuhsc.edu/admin/pfm/ehs/docs/EHS400.17%20-%20Isoflurane%20Use%20and%20Exposure%20Control%20Procedures.pdf
https://ehs.yale.edu/sites/default/files/files/isoflurane-sop.pdf
https://www.lsuhsc.edu/admin/pfm/ehs/docs/EHS400.17%20-%20Isoflurane%20Use%20and%20Exposure%20Control%20Procedures.pdf
https://policies.unc.edu/TDClient/2833/Portal/KB/ArticleDet?ID=132073
https://www.cdph.ca.gov/Programs/CCDPHP/DEODC/OHB/HESIS/CDPH%20Document%20Library/IsofluraneGas.pdf
https://ehs.yale.edu/sites/default/files/files/isoflurane-sop.pdf
https://www.cdph.ca.gov/Programs/CCDPHP/DEODC/OHB/HESIS/CDPH%20Document%20Library/IsofluraneGas.pdf
https://www.benchchem.com/product/b548475?utm_src=pdf-body
https://www.benchchem.com/product/b548475?utm_src=pdf-body
https://www.lsuhsc.edu/admin/pfm/ehs/docs/EHS400.17%20-%20Isoflurane%20Use%20and%20Exposure%20Control%20Procedures.pdf
https://ehs.yale.edu/sites/default/files/files/isoflurane-sop.pdf
https://ehs.yale.edu/sites/default/files/files/isoflurane-sop.pdf
https://policies.unc.edu/TDClient/2833/Portal/KB/ArticleDet?ID=132073
https://ehs.research.uiowa.edu/isoflurane-anesthetic-gas-guidelines
https://ehs.yale.edu/sites/default/files/files/isoflurane-sop.pdf
https://research.cuanschutz.edu/docs/librariesprovider148/ehs_documents/guidance-and-manuals/anesthetic-gases-safe-work-practices.pdf?sfvrsn=1e0a23b9_11
https://ehs.yale.edu/sites/default/files/files/isoflurane-sop.pdf
https://ehs.ucr.edu/media/5381/download?attachment
https://www.benchchem.com/product/b548475?utm_src=pdf-body
https://ehs.research.uiowa.edu/isoflurane-anesthetic-gas-guidelines
https://www.lsuhsc.edu/admin/pfm/ehs/docs/EHS400.17%20-%20Isoflurane%20Use%20and%20Exposure%20Control%20Procedures.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b548475?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Hand Protection: Nitrile gloves are recommended to prevent skin contact.[1][3]

« Body Protection: A lab coat must be worn.[1][3] Ensure legs are covered and wear closed-
toe shoes.[3]

o Respiratory Protection: Standard dust masks (N95 or R95) are not effective against
Isofludelone vapors and should not be used for respiratory protection.[1] If engineering
controls are insufficient and exposure limits are exceeded, a tight-fitting elastomeric
respirator may be required, and a formal respiratory protection program must be
implemented.[1][3]

Operational and Disposal Plans

Follow these step-by-step procedures for the safe handling and disposal of Isofludelone.

Experimental Workflow for Safe Handling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b548475?utm_src=pdf-custom-synthesis
https://ehs.research.uiowa.edu/isoflurane-anesthetic-gas-guidelines
https://ehs.research.uiowa.edu/isoflurane-anesthetic-gas-guidelines
https://www.lsuhsc.edu/admin/pfm/ehs/docs/EHS400.17%20-%20Isoflurane%20Use%20and%20Exposure%20Control%20Procedures.pdf
https://ehs.yale.edu/sites/default/files/files/isoflurane-sop.pdf
https://policies.unc.edu/TDClient/2833/Portal/KB/ArticleDet?ID=132073
https://www.cdph.ca.gov/Programs/CCDPHP/DEODC/OHB/HESIS/CDPH%20Document%20Library/IsofluraneGas.pdf
https://research.cuanschutz.edu/docs/librariesprovider148/ehs_documents/guidance-and-manuals/anesthetic-gases-safe-work-practices.pdf?sfvrsn=1e0a23b9_11
https://ehs.ucr.edu/media/5381/download?attachment
https://www.benchchem.com/product/b548475#personal-protective-equipment-for-handling-isofludelone
https://www.benchchem.com/product/b548475#personal-protective-equipment-for-handling-isofludelone
https://www.benchchem.com/product/b548475#personal-protective-equipment-for-handling-isofludelone
https://www.benchchem.com/product/b548475#personal-protective-equipment-for-handling-isofludelone
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b548475?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b548475?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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